(3-hydroxyazetidin-1-yl)-(1H-indazol-5-yl)methanone

• IUPAC Name: (3-hydroxyazetidin-1-yl)-(1H-indazol-5-yl)methanone
• InChI: InChI=1S/C11H11N3O2/c15-9-5-14(6-9)11(16)7-1-2-10-8(3-7)4-12-13-10/h1-4,9,15H,5-6H2,(H,12,13)
• InChI Key: KDLYLDZARDMRFW-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=CC3=C(C=C2)NN=C3)O
• Molecular Formula: C11H11N3O2
• Molecular Weight: 217.22 g/mol

Description

(3-hydroxyazetidin-1-yl)-(1H-indazol-5-yl)methanone, also known as HAMI, is a novel small molecule compound that has gained significant attention in the scientific community due to its potential therapeutic applications. HAMI has been found to exhibit anticancer, antiviral, and antibacterial properties, making it a promising candidate for the development of new drugs.

Mechanism of Action

The exact mechanism of action of (3-hydroxyazetidin-1-yl)-(1H-indazol-5-yl)methanone is still not fully understood. However, it is believed that (3-hydroxyazetidin-1-yl)-(1H-indazol-5-yl)methanone exerts its anticancer effects by inhibiting the activity of certain enzymes that are involved in cancer cell survival and proliferation. (3-hydroxyazetidin-1-yl)-(1H-indazol-5-yl)methanone has also been found to induce apoptosis in cancer cells, thereby inhibiting their growth and proliferation.
Biochemical and Physiological Effects:
(3-hydroxyazetidin-1-yl)-(1H-indazol-5-yl)methanone has been found to exhibit a range of biochemical and physiological effects. Studies have shown that (3-hydroxyazetidin-1-yl)-(1H-indazol-5-yl)methanone can inhibit the activity of certain enzymes that are involved in cancer cell survival and proliferation. (3-hydroxyazetidin-1-yl)-(1H-indazol-5-yl)methanone has also been found to induce apoptosis in cancer cells, thereby inhibiting their growth and proliferation. Additionally, (3-hydroxyazetidin-1-yl)-(1H-indazol-5-yl)methanone has been found to exhibit antibacterial and antiviral properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of (3-hydroxyazetidin-1-yl)-(1H-indazol-5-yl)methanone is its potential as a therapeutic agent for the treatment of cancer. (3-hydroxyazetidin-1-yl)-(1H-indazol-5-yl)methanone has been found to exhibit anticancer properties and has shown promise in preclinical studies. However, there are also some limitations associated with the use of (3-hydroxyazetidin-1-yl)-(1H-indazol-5-yl)methanone in lab experiments. For example, the synthesis of (3-hydroxyazetidin-1-yl)-(1H-indazol-5-yl)methanone can be complex and time-consuming, which may limit its use in large-scale studies.

Future Directions

There are several future directions for research on (3-hydroxyazetidin-1-yl)-(1H-indazol-5-yl)methanone. One area of research is the development of new drugs based on the structure of (3-hydroxyazetidin-1-yl)-(1H-indazol-5-yl)methanone. Researchers are also exploring the potential use of (3-hydroxyazetidin-1-yl)-(1H-indazol-5-yl)methanone in combination with other drugs for the treatment of cancer. Additionally, studies are underway to better understand the mechanism of action of (3-hydroxyazetidin-1-yl)-(1H-indazol-5-yl)methanone and to identify potential biomarkers for predicting response to (3-hydroxyazetidin-1-yl)-(1H-indazol-5-yl)methanone treatment.

Synthesis Methods

(3-hydroxyazetidin-1-yl)-(1H-indazol-5-yl)methanone can be synthesized using a multi-step process involving the reaction of various chemical reagents. The synthesis of (3-hydroxyazetidin-1-yl)-(1H-indazol-5-yl)methanone involves the condensation of 3-hydroxyazetidine and 1H-indazole-5-carbaldehyde, followed by the reduction of the resulting imine to form the final product.

Scientific Research Applications

(3-hydroxyazetidin-1-yl)-(1H-indazol-5-yl)methanone has been extensively studied for its potential use in the treatment of cancer. Studies have shown that (3-hydroxyazetidin-1-yl)-(1H-indazol-5-yl)methanone can induce apoptosis (programmed cell death) in cancer cells, thereby inhibiting their growth and proliferation. (3-hydroxyazetidin-1-yl)-(1H-indazol-5-yl)methanone has also been found to inhibit the activity of certain enzymes that are involved in cancer cell survival and proliferation.